3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid

• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 3-[4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl]propanoic acid
• InChI: InChI=1S/C13H23NO3/c1-17-9-11-8-14(7-4-12(15)16)10-13(11)5-2-3-6-13/h11H,2-10H2,1H3,(H,15,16)
• InChI Key: DWXBAVRRBPTCHY-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN(CC12CCCC2)CCC(=O)O

Description

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid is a spirocyclic compound featuring a 2-azaspiro[4.4]nonane core substituted with a methoxymethyl group at the 4-position and a propanoic acid moiety at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the formation of the spirocyclic core through a cyclization reaction, followed by the introduction of the methoxymethyl group and the propanoic acid moiety. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

3-(4-(Hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic Acid

• Key Differences : Replaces the methoxymethyl group with a hydroxymethyl (-CH₂OH) substituent.
• Data: Molecular formula C₁₂H₁₉NO₃ (estimated from ).

3-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}-2-hydroxy-2-methylpropanoic Acid

• Key Differences: Features a 1,3-diazaspiro[4.4]nonane core with two ketone groups (2,4-dioxo) and additional methyl/hydroxy substituents on the propanoic acid chain.
• Data : Molecular weight 256.26 g/mol ; formula C₁₁H₁₆N₂O₅ ().

3-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one

• Key Differences: Substitutes the propanoic acid with a ketone and amine group.
• Data : Molecular weight 240.34 g/mol ; formula C₁₃H₂₄N₂O₂ ().

Functional Group Comparisons

Table 1: Functional Group Impact on Physicochemical Properties

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Polarity	Potential Applications
Target Compound	2-azaspiro[4.4]nonane	Methoxymethyl, propanoic acid	~241 (estimated)	Moderate	Drug intermediates, enzyme ligands
3-(4-(Hydroxymethyl)-2-azaspiro[...])*	2-azaspiro[4.4]nonane	Hydroxymethyl, propanoic acid	~225 (estimated)	High	Solubility-enhanced drug candidates
3-{2,4-Dioxo-1,3-diazaspiro[...]}*	1,3-diazaspiro[4.4]nonane	Dioxo, hydroxy-methylpropanoic acid	256.26	Very High	Enzyme inhibitors, proteomics
3-Amino-1-(4-(methoxymethyl)-[...])-1-one	2-azaspiro[4.4]nonane	Methoxymethyl, ketone, amine	240.34	Moderate	Bioactive intermediates

Note: Data extrapolated from .

Biological Activity

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid is a complex organic compound characterized by its unique spirocyclic structure, which includes a methoxymethyl substituent. This compound has garnered interest in medicinal chemistry due to its potential biological activities, which may include modulation of enzyme interactions and effects on various metabolic pathways. This article reviews the current understanding of its biological activity, supported by data tables and research findings.

• Molecular Formula : C13H23N O3
• Molecular Weight : 239.33 g/mol
• CAS Number : 2097994-68-6

The biological activity of this compound is thought to arise from its ability to interact with specific molecular targets, including enzymes and receptors involved in various physiological processes. The spirocyclic structure may enhance its binding affinity and specificity for these targets, leading to potential therapeutic effects.

1. Enzyme Modulation

Research indicates that compounds with similar structures often exhibit significant enzyme modulation capabilities. For instance, studies have shown that derivatives of azaspiro compounds can interact with enzymes involved in metabolic pathways, potentially influencing their activity and leading to therapeutic applications in conditions such as diabetes and obesity .

2. Antioxidant Activity

The antioxidant properties of spirocyclic compounds have been documented in various studies. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to numerous diseases, including cancer and neurodegenerative disorders. The presence of the methoxymethyl group may enhance the radical scavenging ability of this compound .

3. Antimicrobial Effects

Compounds structurally related to 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid have demonstrated antimicrobial properties against various bacterial strains. This suggests that the compound may also possess similar activities, making it a candidate for further investigation as an antibacterial agent .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Enzyme Modulation	Modulation of metabolic enzymes
Antioxidant Activity	Radical scavenging and reduction of oxidative stress
Antimicrobial Effects	Inhibition of bacterial growth

Case Study 1: Enzyme Interaction

A study exploring the interaction between azaspiro compounds and metabolic enzymes highlighted the potential for these compounds to enhance insulin sensitivity in vitro. The findings suggest that 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid could be developed as a therapeutic agent for managing diabetes .

Case Study 2: Antioxidant Properties

In a comparative analysis of various spirocyclic compounds, researchers found that those containing methoxy substituents exhibited superior antioxidant activity compared to their non-substituted counterparts. This reinforces the hypothesis that the methoxymethyl group contributes positively to the compound's bioactivity .